Cas no 120-94-5 (1-Methylpyrrolidine)

1-Methylpyrrolidine Properties

Names and Identifiers

• 1-Methylpyrrolidine
• N-Methylpyrrolidine
• 1-methyl
• 1-methyl-pyrrolidin
• 1-methyl-pyrrolidine
• Methylpyrrolidine
• N-methyl-pyrrolidine
• Pyrrolidine,1-methyl
• Pyrrolidine,l-methyl
• Pyrrolidine,N-methyl
• NSC 65579
• 1-Methylpyrrodine
• cefepiMe iMpurity G
• Cefepime Impurity 1
• Pyrrolidine,l-methyl-
• +Expand

• MDL： MFCD00003173
• InChIKey： AVFZOVWCLRSYKC-UHFFFAOYSA-N
• Inchi： 1S/C5H11N/c1-6-4-2-3-5-6/h2-5H2,1H3
• SMILES： CN1CCCC1

Computed Properties

• Exact Mass: 85.08910
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 85.089
• Heavy Atom Count: 6
• Complexity: 37.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• LogP: 0.64990
• PSA: 3.24000
• Refractive Index: n20/D 1.425
• Water Partition Coefficient: fully miscible
• Boiling Point: 80-81 °C(lit.)
• Melting Point: -90 ºC
• Vapor Pressure: 79.6±0.1 mmHg at 25°C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Solubility: 213g/l
• Color/Form: Colorless transparent volatile liquid
• PH: 11.3 (1g/l, H2O)
• Sensitiveness: Sensitive to air
• pka: 10.32(at 25℃)
• Density: 0.819 g/mL at 25 °C(lit.)

1-Methylpyrrolidine Security Information

• Symbol: GHS02 GHS05 GHS07
• RTECS：UY1420500
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36/37/39-S45-S61-S29
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R20/22; R35; R51/53
• Hazard Level：3
• Dangerous goods sign： F C N
• Hazardous Material transportation number：UN 2924 3/PG 2
• Hazard Statement： H225,H302,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 11-22-34
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：1.1-9.1%(V)
• HazardClass：3

1-Methylpyrrolidine Customs Data

• HS CODE：2921300090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

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